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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzotrifluoride

Cat. No.: B091045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for

3-Amino-4-chlorobenzotrifluoride (CAS No. 121-50-6). The information is compiled from

material safety data sheets, provisional peer-reviewed toxicity value (PPRTV) assessments,

and various chemical databases to support research, drug development, and safety

assessment activities.

Chemical and Physical Properties
3-Amino-4-chlorobenzotrifluoride, also known as 4-Chloro-3-(trifluoromethyl)aniline, is a

synthetically produced chemical intermediate.[1][2] It exists as a clear, faint yellow to yellow

liquid with a penetrating odor.[3]

Table 1: Physical and Chemical Properties of 3-Amino-4-chlorobenzotrifluoride
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Property Value Source(s)

Molecular Formula C₇H₅ClF₃N [1][3]

Molecular Weight 195.57 g/mol [3]

Physical State Liquid [3]

Melting Point 10 °C [3]

Boiling Point 82 - 83 °C @ 9-12 hPa [3]

Density 1.428 g/cm³ at 20 °C [3]

Vapor Pressure 0.15 hPa (0.11 mmHg)

Water Solubility 11 g/L at 60 °C [1][3]

log P (octanol/water) 3.19 [1]

Flash Point 75 °C (closed cup) [3]

Autoignition Temperature ≥560 °C

Toxicological Data
The available toxicological data for 3-Amino-4-chlorobenzotrifluoride is limited. A

comprehensive literature search conducted by the U.S. Environmental Protection Agency

(EPA) revealed no human or animal studies for acute, short-term, subchronic, or chronic

duration exposures.[1] The majority of the available data comes from preliminary toxicity

studies and in vitro assessments.

Acute Toxicity
The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[4][5]

Exposure can cause irritation to the skin, eyes, and respiratory tract.[3][6] One of the potential

health effects of inhalation is cyanosis, a bluish discoloration of the skin due to insufficient

oxygen in the blood.[3]

Table 2: Acute Toxicity Values for 3-Amino-4-chlorobenzotrifluoride
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Test Species Route Value Source(s)

LD₅₀

(Approximate)
Mouse Intraperitoneal ~100 mg/kg [1]

LC₅₀ (96 hours)
Zebra fish (Danio

rerio)
- 7 mg/L [1]

EC₅₀ (3 hours)

Bacteria

(Pseudomonas

putida)

- 62 mg/L [1]

Sub-chronic and Chronic Toxicity
There are currently no available studies on the sub-chronic or chronic toxicity of 3-Amino-4-
chlorobenzotrifluoride in humans or animals.[1]

Genotoxicity and Carcinogenicity
Genotoxicity: No specific studies on the genotoxicity of 3-Amino-4-chlorobenzotrifluoride
were identified in the reviewed literature.

Carcinogenicity: The carcinogenic potential of 3-Amino-4-chlorobenzotrifluoride has not

been evaluated by major regulatory bodies, including the International Agency for Research on

Cancer (IARC), the National Toxicology Program (NTP), or the U.S. EPA under its 2005

guidelines.[1]

Ecotoxicological Information
3-Amino-4-chlorobenzotrifluoride is classified as very toxic to aquatic life with long-lasting

effects.[4] Its n-octanol/water partition coefficient (log Pow) of 3.19 suggests a potential for

bioaccumulation.[1]

Experimental Protocols
Detailed experimental protocols for the available toxicological data are scarce in the public

literature.
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Mouse LD₅₀ Study: Small groups of mice were administered increasing dosage levels of the

compound via intraperitoneal injection. Mortality was observed and recorded over a seven-

day period to determine the approximate lethal dose for 50% of the test animals (LD₅₀). No

additional details on the methodology were reported.[1]

Bacterial EC₅₀ Study: The toxicity to Pseudomonas putida was assessed using a test that

measures the inhibition of cell multiplication. The half-maximal effective concentration (EC₅₀)

was estimated using a mathematical model.[1]

Hazard Identification and Safety
Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[4]

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H410: Very toxic to aquatic life with long lasting effects.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P273: Avoid release to the environment.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302+P352+P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor

if you feel unwell.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]
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Stability and Reactivity: The compound is stable under normal temperatures and pressures.[1]

[3] It is incompatible with strong oxidizing agents and strong acids.[3] Hazardous

decomposition products include hydrogen chloride, nitrogen oxides, carbon monoxide, carbon

dioxide, and hydrogen fluoride gas.[1][3]

Visualizations
As there is no available information on specific signaling pathways affected by 3-Amino-4-
chlorobenzotrifluoride, a generalized workflow for toxicological assessment is provided

below.
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Caption: A generalized workflow for chemical toxicological assessment.

Conclusion
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The toxicological database for 3-Amino-4-chlorobenzotrifluoride is notably sparse, with a

significant lack of in vivo studies on repeated dose toxicity, genotoxicity, and carcinogenicity.

The available data primarily indicates acute toxicity upon ingestion, dermal contact, and

inhalation, as well as significant ecotoxicity. The high log Pow value suggests a potential for

bioaccumulation, warranting caution in its handling and disposal. Researchers and drug

development professionals should exercise significant care, employing robust personal

protective equipment and containment measures when working with this compound. Further

comprehensive toxicological studies are necessary to fully characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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